![molecular formula C20H23FN2O B5089778 1-(4-fluorophenyl)-4-(2-phenylbutanoyl)piperazine](/img/structure/B5089778.png)
1-(4-fluorophenyl)-4-(2-phenylbutanoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorophenyl)-4-(2-phenylbutanoyl)piperazine, also known as 4-FPP, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained attention in scientific research due to its potential as a drug candidate for various medical applications.
Mechanism of Action
The exact mechanism of action of 1-(4-fluorophenyl)-4-(2-phenylbutanoyl)piperazine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic and antidepressant effects. Additionally, it has been shown to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its anxiolytic effects. Furthermore, this compound has been shown to inhibit the uptake of dopamine, which may contribute to its potential as a treatment for drug addiction.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the locomotor activity of animals, which may contribute to its sedative effects. Additionally, it has been shown to reduce the levels of corticosterone, a stress hormone, in animals, which may contribute to its anxiolytic effects. Furthermore, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons, which may contribute to its potential as a treatment for depression.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-fluorophenyl)-4-(2-phenylbutanoyl)piperazine in lab experiments is its potential as a drug candidate for various medical applications. Additionally, it has been shown to have a relatively low toxicity profile in animals, which may make it a safer alternative to other drugs. However, one limitation of using this compound in lab experiments is its limited availability and high cost. Furthermore, its exact mechanism of action is not fully understood, which may limit its potential as a drug candidate.
Future Directions
There are several future directions for the study of 1-(4-fluorophenyl)-4-(2-phenylbutanoyl)piperazine. One direction is to further investigate its potential as a treatment for drug addiction, as it has shown promising results in reducing the rewarding effects of drugs such as cocaine and methamphetamine. Additionally, further studies are needed to fully understand its mechanism of action, which may lead to the development of more effective drugs. Furthermore, this compound may have potential as a treatment for other medical conditions such as anxiety disorders and cancer, which warrant further investigation.
Synthesis Methods
The synthesis of 1-(4-fluorophenyl)-4-(2-phenylbutanoyl)piperazine involves a series of chemical reactions that result in the formation of the final product. The starting material is 4-fluoroaniline, which is reacted with 2-phenylbutyryl chloride in the presence of a base to form 4-fluoro-N-(2-phenylbutanoyl)aniline. This intermediate is then reacted with piperazine in the presence of a catalyst to form this compound. The purity and yield of the final product can be improved by using various purification techniques such as recrystallization and column chromatography.
Scientific Research Applications
1-(4-fluorophenyl)-4-(2-phenylbutanoyl)piperazine has been studied for its potential as a drug candidate for various medical applications. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. Additionally, it has been studied for its potential as a treatment for drug addiction, as it has been shown to reduce the rewarding effects of drugs such as cocaine and methamphetamine. Furthermore, this compound has been studied for its potential as a treatment for cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
Properties
IUPAC Name |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-phenylbutan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O/c1-2-19(16-6-4-3-5-7-16)20(24)23-14-12-22(13-15-23)18-10-8-17(21)9-11-18/h3-11,19H,2,12-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSHSAQLRFAAESF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.